Cas no 1934864-25-1 (1-(3-chloro-5-fluorophenyl)prop-2-en-1-one)

• Product Name: 1-(3-chloro-5-fluorophenyl)prop-2-en-1-one
• CAS No: 1934864-25-1
• MF: C₉H₆ClFO
• MW: 184.594745159149
• CID: 6427748
• PubChem ID: 130836046
• Update Time: 2025-06-11

1-(3-chloro-5-fluorophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-5-fluorophenyl)prop-2-en-1-one
• EN300-1971446
• 1934864-25-1

• Inchi： 1S/C9H6ClFO/c1-2-9(12)6-3-7(10)5-8(11)4-6/h2-5H,1H2
• InChI Key： CBCGTVDEJCVMIO-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C(C=C)=O)=C1)F

Computed Properties

• Exact Mass: 184.0091207g/mol
• Monoisotopic Mass: 184.0091207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(3-chloro-5-fluorophenyl)prop-2-en-1-one

Introduction to 1-(3-Chloro-5-fluorophenyl)prop-2-en-1-one (CAS No. 1934864-25-1)

1-(3-Chloro-5-fluorophenyl)prop-2-en-1-one, with the CAS number 1934864-25-1, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of α,β-unsaturated ketones, which are known for their reactivity and ability to participate in a wide range of chemical reactions.

The molecular formula of 1-(3-Chloro-5-fluorophenyl)prop-2-en-1-one is C₉H₆ClFO, and its molecular weight is approximately 187.6 g/mol. The compound features a substituted phenyl ring with a chlorine and a fluorine atom at the 3 and 5 positions, respectively, attached to a propenone moiety. This specific arrangement of functional groups imparts unique physical and chemical properties to the molecule, making it an interesting subject for both academic and industrial research.

In terms of physical properties, 1-(3-Chloro-5-fluorophenyl)prop-2-en-1-one is typically a solid at room temperature with a melting point ranging from 70 to 75°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane. The compound's solubility characteristics make it suitable for various synthetic transformations and analytical techniques.

The reactivity of 1-(3-Chloro-5-fluorophenyl)prop-2-en-1-one is primarily attributed to the presence of the α,β-unsaturated ketone functional group. This moiety can undergo Michael addition reactions, Diels-Alder reactions, and other nucleophilic additions, making it a valuable intermediate in the synthesis of more complex organic molecules. Additionally, the presence of the chloro and fluoro substituents on the phenyl ring can influence the reactivity and selectivity of these reactions, providing chemists with additional control over the synthetic process.

In the field of medicinal chemistry, 1-(3-Chloro-5-fluorophenyl)prop-2-en-1-one has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry (2022) demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases implicated in cancer progression. These findings suggest that 1-(3-Chloro-5-fluorophenyl)prop-2-en-1-one could serve as a scaffold for designing novel anticancer agents.

Beyond its potential therapeutic applications, 1-(3-Chloro-5-fluorophenyl)prop-2-en-1-one has also been investigated for its use in materials science. The compound's ability to undergo polymerization reactions makes it a candidate for the development of functional polymers with tailored properties. A study published in Macromolecules (2023) reported the synthesis of copolymers containing this compound as a monomer unit, resulting in materials with enhanced thermal stability and mechanical strength. These polymers have potential applications in areas such as coatings, adhesives, and electronic devices.

The environmental impact of 1-(3-Chloro-5-fluorophenyl)prop-2-en-1-one is another area of interest for researchers. Studies have focused on understanding its biodegradability and potential ecotoxicity. Preliminary results indicate that under certain conditions, the compound can be biodegraded by microorganisms, although further research is needed to fully assess its environmental fate and effects.

In conclusion, 1-(3-Chloro-5-fluorophenyl)prop-2-en-1-one (CAS No. 1934864-25-1) is a versatile organic compound with a wide range of potential applications in medicinal chemistry, materials science, and environmental studies. Its unique chemical structure and reactivity make it an attractive target for both fundamental research and practical applications. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to remain an important molecule in various scientific disciplines.